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Compound of Interest

Compound Name: MAChAR-IN-1 hydrochloride

Cat. No.: B3012272

For Researchers, Scientists, and Drug Development Professionals

Introduction

mMAChHR-IN-1 hydrochloride is a potent antagonist of muscarinic acetylcholine receptors
(mAChRs), with an IC50 value of 17 nM.[1][2] As G protein-coupled receptors, mMAChRs are
integral to a multitude of physiological processes, and their modulation is a key area of
research in conditions like Alzheimer's disease, Parkinson's disease, and schizophrenia.[3]
Accurate and consistent preparation of a mAChR-IN-1 hydrochloride stock solution is the first
critical step for reliable and reproducible results in in-vitro and in-vivo experimental settings.
This document provides a detailed protocol for the preparation, storage, and handling of
MAChHR-IN-1 hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical Properties and Quantitative Data

The key properties of mMAChR-IN-1 hydrochloride are summarized below. Adherence to the
solubility and storage guidelines is crucial for maintaining the compound's integrity and activity.

Table 1: Physicochemical Properties of mAChR-IN-1 Hydrochloride
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Property Value Reference
Molecular Weight 524.82 g/mol [1112]
Formula C23H26CIlIN202 [1][2]

CAS Number 119391-73-0 [1][2]
Appearance White to off-white solid [1112]

Purity >98%

ICso0 17 nM (for mAChR) [1112]

Table 2: Solubility and Stability in DMSO

Parameter Value Notes Reference

Sonication may be
required for complete
o 65 mg/mL (123.85 dissolution. Use newly
Solubility in DMSO [11[2]
mM) opened, anhydrous
DMSO as the solvent

is hygroscopic.

Aliquot to avoid
-80°C forup to 6
Long-term Storage repeated freeze-thaw [1112]
months
cycles.

Aliguot to avoid
-20°C forupto 1
Short-term Storage repeated freeze-thaw [1][2]
month
cycles.

Mechanism of Action and Signaling Pathways

Muscarinic acetylcholine receptors are classified into five subtypes (M1-M5). These receptors
are coupled to different G proteins and mediate distinct downstream signaling cascades.
MAChR-IN-1, as an antagonist, blocks the binding of acetylcholine (ACh) to these receptors,
thereby inhibiting their downstream effects.
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e M1, M3, M5 Receptors: These subtypes are primarily coupled to Gqg/11 proteins.[4]
Activation of this pathway stimulates phospholipase C (PLC), leading to the hydrolysis of
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca?*), while DAG
activates protein kinase C (PKC).[5][6]

e M2, M4 Receptors: These subtypes are coupled to Gi/o proteins.[4] Their activation inhibits
adenylyl cyclase, which results in a decrease in intracellular cyclic adenosine
monophosphate (CAMP) levels and subsequently reduced protein kinase A (PKA) activity.[7]
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Simplified Muscarinic Acetylcholine Receptor Signaling Pathways
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Experimental Protocols

This section provides a detailed methodology for preparing a 10 mM stock solution of mAChR-
IN-1 hydrochloride in DMSO.

Materials and Equipment
e MAChR-IN-1 hydrochloride powder
e Anhydrous or low-water content Dimethyl Sulfoxide (DMSO)
» Analytical balance
e Microcentrifuge tubes or amber glass vials
o Pipettes and sterile pipette tips
e \ortex mixer
 Ultrasonic bath (optional, but recommended)
o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Protocol for Preparing a 10 mM Stock Solution
o Pre-analysis Calculation:
o Use the following formula to determine the mass of mAChR-IN-1 hydrochloride required:

= Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (
g/mol ) / 1000

o Example for 1 mL of a 10 mM stock solution:
» Mass (mg) =10 mM x 1 mL x 524.82 g/mol / 1000 = 5.25 mg
e Weighing the Compound:

o Tare the analytical balance with a clean microcentrifuge tube or vial.
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o Carefully weigh out the calculated mass (e.g., 5.25 mg) of mMAChR-IN-1 hydrochloride
into the tube.

o Dissolution:

o Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the
compound.

o Cap the tube securely and vortex vigorously for 1-2 minutes to facilitate dissolution.
e Ensuring Complete Solubilization:
o Visually inspect the solution for any undissolved patrticles.

o If particulates remain, place the tube in an ultrasonic bath for 10-15 minutes.[1][2] Gentle
warming (up to 37°C) can also be applied if necessary.

o Storage and Aliquoting:
o Once the compound is fully dissolved, creating a clear solution, it is ready for storage.

o To prevent degradation from multiple freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter
periods (up to 1 month).[1][2]
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Workflow for Preparing and Using mAChR-IN-1 Hydrochloride Stock
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Safety and Handling Precautions

¢ MAChR-IN-1 hydrochloride is intended for research use only.
o Always handle the compound and its DMSO solution wearing appropriate PPE.

e DMSO is a potent solvent and can facilitate the absorption of substances through the skin.
Avoid direct contact.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

e When diluting the DMSO stock into aqueous buffers for experiments, ensure the final DMSO
concentration is low enough to not affect the biological system (typically <0.5%).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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